Cas no 1496244-45-1 (Ethyl({[1-(2-methoxyethyl)cyclopentyl]methyl})amine)

• Product Name: Ethyl({[1-(2-methoxyethyl)cyclopentyl]methyl})amine
• CAS No: 1496244-45-1
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5948752
• PubChem ID: 62724797
• Update Time: 2025-05-19

Ethyl({[1-(2-methoxyethyl)cyclopentyl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• AKOS012017566
• 1496244-45-1
• EN300-800547
• ethyl({[1-(2-methoxyethyl)cyclopentyl]methyl})amine
• Ethyl({[1-(2-methoxyethyl)cyclopentyl]methyl})amine

• Inchi： 1S/C11H23NO/c1-3-12-10-11(8-9-13-2)6-4-5-7-11/h12H,3-10H2,1-2H3
• InChI Key： YRRGGTDFGIDEPG-UHFFFAOYSA-N
• SMILES： O(C)CCC1(CNCC)CCCC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Additional information on Ethyl({[1-(2-methoxyethyl)cyclopentyl]methyl})amine

Ethyl({[1-(2-methoxyethyl)cyclopentyl]methyl})amine (CAS No. 1496244-45-1): A Comprehensive Overview

Ethyl({[1-(2-methoxyethyl)cyclopentyl]methyl})amine, identified by its Chemical Abstracts Service (CAS) number 1496244-45-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of nitrogen-containing heterocycles that have garnered attention due to their diverse biological activities and potential applications in drug discovery. The unique structural features of Ethyl({[1-(2-methoxyethyl)cyclopentyl]methyl})amine, particularly its cyclopentyl and methoxyethyl substituents, contribute to its distinctive chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

The synthesis of Ethyl({[1-(2-methoxyethyl)cyclopentyl]methyl})amine involves a series of well-orchestrated organic reactions that highlight the compound's structural complexity. The presence of the cyclopentyl ring provides a rigid framework, while the methoxyethyl group introduces a degree of flexibility, enabling various conformational possibilities. These structural attributes are crucial in determining the compound's interaction with biological targets, such as enzymes and receptors, which is a key consideration in drug design.

Recent advancements in computational chemistry have allowed researchers to predict the pharmacokinetic and pharmacodynamic properties of Ethyl({[1-(2-methoxyethyl)cyclopentyl]methyl})amine with greater accuracy. Molecular modeling studies have demonstrated that the compound can exhibit potent binding affinity to specific biological targets, making it a promising candidate for further investigation in therapeutic applications. The methoxy group, in particular, has been identified as a critical moiety that enhances the compound's solubility and bioavailability, which are essential factors for drug efficacy.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving treatment outcomes. Ethyl({[1-(2-methoxyethyl)cyclopentyl]methyl})amine represents an innovative approach to designing molecules with enhanced pharmacological profiles. Its unique structural motif has inspired the synthesis of derivatives that exhibit improved metabolic stability and reduced toxicity. These derivatives are being evaluated in preclinical studies to assess their potential as lead compounds for treating various diseases.

The role of nitrogen-containing heterocycles in drug discovery cannot be overstated. Compounds like Ethyl({[1-(2-methoxyethyl)cyclopentyl]methyl})amine have shown remarkable promise in modulating biological pathways associated with inflammation, pain, and neurodegeneration. The cyclopentyl ring, in particular, has been found to enhance binding interactions with certain enzymes, leading to more effective therapeutic interventions. This underscores the importance of structural diversity in developing next-generation pharmaceuticals.

Current research efforts are focused on optimizing the synthesis of Ethyl({[1-(2-methoxyethyl)cyclopentyl]methyl})amine to improve yield and scalability. Advances in catalytic methods have enabled more efficient transformations, reducing the environmental impact of production processes. Additionally, green chemistry principles are being integrated into synthetic routes to minimize waste and hazardous byproducts. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing.

The biological activity of Ethyl({[1-(2-methoxyethyl)cyclopentyl]methyl})amine has been extensively studied in vitro and in vivo. Preclinical data suggest that the compound exhibits potent inhibitory effects on key enzymes involved in disease pathogenesis. For instance, it has shown promise in reducing inflammatory responses by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. These findings highlight its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of novel drug candidates is a multi-disciplinary endeavor that requires collaboration between chemists, biologists, and clinicians. The case of Ethyl({[1-(2-methoxyethyl)cyclopentyl]methyl})amine exemplifies how interdisciplinary research can lead to breakthroughs in drug discovery. By leveraging computational tools, synthetic methodologies, and biological assays, researchers have been able to uncover the therapeutic potential of this compound.

In conclusion, Ethyl({[1-(2-methoxyethyl)cyclopentyl]methyl})amine (CAS No. 1496244-45-1) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique chemical properties make it an attractive scaffold for designing novel therapeutics targeting various diseases. As research continues to uncover new insights into its mechanism of action and pharmacological effects, this compound is poised to play a crucial role in future drug development efforts.